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Compound of Interest

Compound Name: 2-Hydroxy-2-methylpropanal

Cat. No.: B1210290 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-2-methylpropanal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxy-2-methylpropanal (CAS No. 20818-81-9). Due to the

limited availability of comprehensive safety data for this specific compound, a conservative

approach to handling is strongly recommended. The following procedures are based on

general best practices for handling laboratory chemicals with similar functional groups and

available physical property data.

Chemical and Physical Properties
A summary of known quantitative data for 2-Hydroxy-2-methylpropanal is provided below.

The absence of specific hazard classifications and exposure limits necessitates a cautious

approach to handling.
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Property Value Reference

Molecular Formula C4H8O2 [1]

Molecular Weight 88.11 g/mol [2]

Boiling Point 125.7 °C at 760 mmHg [1]

Flash Point 38.9 °C [1]

Density 0.985 g/cm³ [1]

Vapor Pressure 5.59 mmHg at 25°C [1]

Refractive Index 1.412 [1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is critical due to the lack of specific

toxicity data. The following table outlines the recommended PPE for handling 2-Hydroxy-2-
methylpropanal, based on general laboratory safety standards for chemicals with potential

hazards.
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Body Part Recommended PPE
Justification & Best
Practices

Eyes/Face
Chemical safety goggles and a

face shield

Provides protection against

splashes and unforeseen

reactions. Standard EN 166

(EU) or NIOSH (US) approved

eye protection should be used.

[3]

Skin

Chemical-resistant gloves

(Nitrile or Neoprene

recommended) and a fully

buttoned lab coat

Protects against skin contact.

Gloves should be inspected

before each use and removed

using the proper technique to

avoid contaminating hands.[3]

Contaminated gloves should

be disposed of as hazardous

waste.[3]

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood)

Minimizes inhalation exposure.

If ventilation is inadequate or

there is a risk of aerosol

generation, a NIOSH-approved

respirator with an appropriate

cartridge should be used.

Body

A complete chemical-resistant

suit may be necessary

depending on the scale of

work and risk assessment

For large quantities or

situations with a high risk of

splashing, a chemical-resistant

suit is recommended to protect

against widespread

contamination.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Hydroxy-2-methylpropanal is essential to minimize risk.

The following workflow outlines the key steps for safe handling from preparation to disposal.
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Safe Handling Workflow for 2-Hydroxy-2-methylpropanal

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Assemble and Inspect PPE

Prepare Work Area in Fume Hood

Carefully Dispense Chemical

Perform Experimental Work

Keep Container Tightly Closed When Not in Use

Decontaminate Work Surfaces

Segregate Waste

Dispose of Waste in Accordance with Regulations

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Experimental Protocol
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantities of 2-Hydroxy-2-methylpropanal to be used

and the specific experimental conditions.

PPE Adherence: Don all required personal protective equipment as outlined in the PPE table

above. Ensure all PPE is in good condition.

Ventilation: All handling of 2-Hydroxy-2-methylpropanal should be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.

Dispensing: Carefully measure and dispense the chemical, avoiding splashes and the

generation of aerosols.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area away from incompatible materials.

Spill Response: In the event of a spill, evacuate the immediate area. Wearing appropriate

PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal as hazardous waste. Do not allow the chemical to enter drains.[3]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
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Proper disposal of 2-Hydroxy-2-methylpropanal and any contaminated materials is crucial to

ensure environmental safety and regulatory compliance.

Waste Segregation: All waste containing 2-Hydroxy-2-methylpropanal, including unused

product, contaminated consumables (e.g., gloves, absorbent materials), and empty

containers, must be collected in a dedicated, properly labeled, and sealed hazardous waste

container.

Disposal Method: Dispose of the hazardous waste through a licensed and approved waste

disposal company.[3] Do not dispose of it down the drain or in general waste.

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of accordingly.[3]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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